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Compound of Interest

Compound Name: 2-Acetamido-5-nitropyridine

Cat. No.: B189021

An In-depth Technical Guide to 2-Acetamido-5-
nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Acetamido-5-nitropyridine,
a heterocyclic compound of significant interest in medicinal chemistry and organic synthesis. It
details the compound's chemical properties, structure, synthesis, and safety information,
presented for a technical audience involved in research and development.

Chemical Structure and Identification

2-Acetamido-5-nitropyridine is a substituted pyridine derivative. The core structure consists
of a pyridine ring functionalized with an acetamido group (-NHCOCH:s) at the C2 position and a
nitro group (-NO:2) at the C5 position. This unique arrangement of functional groups makes it a
valuable intermediate in the synthesis of more complex, biologically active molecules.[1]

o |[UPAC Name: N-(5-nitropyridin-2-yl)acetamide.[2][3]
e CAS Number: 5093-64-1.[1][2][4][5][€]
e Molecular Formula: C7H7Ns30Os.[1][2][4][5][6]

¢ Synonyms: [N-5-NITRO-2-PYRIDYL] ACETAMIDE, N-(5-nitropyridin-2-yl)acetamide.[3][4]
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Physicochemical Properties

The key physicochemical properties of 2-Acetamido-5-nitropyridine are summarized in the
table below. These properties are crucial for its handling, storage, and application in
experimental settings.

Property Value Source(s)

Molecular Weight 181.15 g/mol [1112][4115116]

White to light yellow or gray
Appearance , _ [11[41[71[8]
solid/crystalline powder.

Melting Point 199-203 °C 41071
Boiling Point 437.1 £ 30.0 °C (Predicted) [4107]
Density 1.419 + 0.06 g/cm? (Predicted)  [4][7]
pKa 12.61 + 0.70 (Predicted) 41071

- Soluble in Dimethylformamide;
Solubility . [71[8]
low water solubility.

Room temperature, under inert
Storage Temperature [7]
atmosphere.

Spectral Data

Spectral analysis is essential for the structural confirmation of 2-Acetamido-5-nitropyridine.

e UV-Vis Spectroscopy: The maximum absorption wavelength (Amax) is reported at 315 nm in
ethanol.[4][7]

« Infrared (IR) Spectroscopy: ATR-IR spectral data is available and has been recorded using a
Bruker Tensor 27 FT-IR instrument.[2]

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectral data for 2-Acetamido-
5-nitropyridine is available for structural elucidation.[9]
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Experimental Protocols: Synthesis

2-Acetamido-5-nitropyridine is typically synthesized via the nitration of 2-acetamidopyridine.
The following protocol is based on established methodologies.[10]

Objective: To synthesize 2-Acetamido-5-nitropyridine by introducing a nitro group onto the 2-
acetamidopyridine ring.

Materials:

2-Acetamidopyridine (starting material)

Fuming nitric acid

Concentrated sulfuric acid

Ice water

Methanol (for potential recrystallization)

Procedure:

A mixed acid solution is prepared by carefully combining fuming nitric acid and concentrated
sulfuric acid. This process is highly exothermic and should be performed with cooling.

e The starting material, 2-acetamidopyridine, is slowly added dropwise into the cooled mixed
acid solution with continuous stirring. The reaction temperature must be carefully controlled.
[10]

e The reaction progress can be monitored using thin-layer chromatography (TLC).[10]

» Upon completion, the reaction mixture is poured into ice water, which causes the product, 2-
acetamido-5-nitropyridine, to precipitate out of the solution.[10]

e The resulting solid product is collected by filtration.[10]

e The crude product is then washed and can be further purified, typically by recrystallization
from a suitable solvent like methanol, to yield the final high-purity compound.
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This synthetic route is an effective method for producing 2-acetamido-5-nitropyridine, which
serves as a precursor for compounds like 2-acetamido-5-aminopyridine through subsequent
reduction of the nitro group.[10]
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Caption: Synthesis workflow for 2-Acetamido-5-nitropyridine.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b189021?utm_src=pdf-body-img
https://www.benchchem.com/product/b189021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Development

2-Acetamido-5-nitropyridine is a versatile building block in organic synthesis, particularly
within the pharmaceutical sector.[1]

o Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of various
pharmaceutical agents. The presence of the nitro group can enhance biological activity, and
it can be readily reduced to an amino group, providing a site for further molecular
elaboration.[1] It has been utilized in the development of novel compounds with potential
antimicrobial and anti-inflammatory properties.[1]

o Organic Synthesis: Its defined structure and reactive sites make it a valuable component for
creating more complex and diverse chemical structures.[1]

e Analytical Chemistry: The compound can be used in analytical methods, such as
chromatography, to aid in the separation and identification of other chemical substances.[1]

Safety and Handling

According to aggregated GHS data, 2-Acetamido-5-nitropyridine is classified as a hazardous
substance.[2]

e Hazards:

o

Harmful if swallowed.[2]

[¢]

Causes skin irritation.[2][8]

[e]

May cause an allergic skin reaction.[2]

o

Causes serious eye damage.[2][8]

(¢]

May cause respiratory irritation.[2][8]
o Precautionary Measures:

o Handling: Use only in a well-ventilated area. Avoid breathing dust. Avoid contact with skin,
eyes, and clothing.[8][11] Wash hands thoroughly after handling.[8]
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o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.[8] Ensure eyewash stations and safety showers are readily
accessible.[11]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[8][12]
o In case of exposure:

» Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Immediately call a poison center or doctor.[8]

» Skin: Wash with plenty of soap and water. If irritation persists, seek medical attention.[8]

» |nhalation: Remove the person to fresh air and keep them comfortable for breathing.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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